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Compound of Interest

Compound Name: 4-Bromobenzyl bromide

Cat. No.: B049343

This technical guide provides a comprehensive overview of the core physical properties of 4-
bromobenzyl bromide, a vital reagent in organic synthesis. Designed for researchers,
scientists, and professionals in drug development, this document details the compound's
physicochemical characteristics, experimental protocols for their determination, and relevant
logical workflows.

Introduction

4-Bromobenzyl bromide, with the CAS number 589-15-1, is a disubstituted benzene
derivative featuring both a bromine atom and a bromomethyl group at the para position.[1] This
dual reactivity makes it a versatile intermediate in the synthesis of pharmaceuticals,
agrochemicals, and materials science products.[1][2] The benzylic bromide is highly
susceptible to nucleophilic substitution, while the aryl bromide allows for various cross-coupling
reactions.[2] A thorough understanding of its physical properties is essential for its effective use
and handling in a laboratory setting.

Physicochemical Properties

The physical properties of 4-bromobenzyl bromide are summarized in the tables below,
providing a consolidated reference for key quantitative data.

Table 1: General and Physical Properties
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Property Value Source(s)
Molecular Formula C7HeBr2 [11[3]
Molecular Weight 249.93 g/mol [4]
White to off-white or pale
Appearance cream crystalline solid/powder.  [1][3][5]
[11[31[5]
Faint, agreeable aromatic
Odor [11[5][6]
odor; pungent.[1][5][6]
Melting Point 60-64 °C [LII3107181I10][11][22]
Boiling Point 115-124 °C at 12 mmHg [Lr7snenioni2isy
) 1.849 g/cm? (estimate); 1.9 +
Density [1]
0.1 g/cm3
Refractive Index 1.6066 (estimate) [1][9][10]
Table 2: Solubility Profile
Solvent Solubility Source(s)
Insoluble, may decompose.[5]
Water [51[13]
[13]
Organic Solvents Soluble in ethanol and ether.[5]  [5]
Purification Solvent Crystallized from ethanol.[10] [10]

Table 3: Spectroscopic Data Identifiers
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Spectroscopic Technique Availability Source(s)
1H NMR Data available. [11141114]
13C NMR Data available. [1]

Data available (KBr disc, liquid
Infrared (IR) i ) [1114]
film, nujol mull).[1]

Mass Spectrometry (MS) Data available. [41[15]

Raman Spectroscopy Data available. [1][4]

Experimental Protocols

Detailed methodologies for determining the key physical properties of 4-bromobenzyl
bromide are outlined below. These are generalized protocols applicable to solid organic
compounds.

The melting point is a crucial indicator of purity for a crystalline solid.[16]
Apparatus:

e Melting point apparatus (e.g., Mel-Temp or Thiele tube)[16][17]

o Capillary tubes (sealed at one end)[16]

e Thermometer

e Mortar and pestle

Procedure:

e Ensure the sample of 4-bromobenzyl bromide is dry and finely powdered.[17]

e Pack a small amount of the powdered sample into the open end of a capillary tube to a
height of 1-2 mm.[18][19]

e Place the capillary tube into the heating block of the melting point apparatus.[16]
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e Heat the sample rapidly to determine an approximate melting point. Allow the apparatus to
cool.[16]

» In a fresh sample, heat rapidly to about 15-20°C below the approximate melting point.

e Then, decrease the heating rate to 1-2°C per minute.[17]

o Record the temperature at which the first liquid appears (T1) and the temperature at which
the entire sample becomes a clear liquid (T2).[16][19] The melting point range is T1-T2. For a
pure sample, this range is typically narrow (0.5-1.0°C).[16]

As 4-bromobenzyl bromide's boiling point is given at reduced pressure, a standard distillation
or micro boiling point determination under vacuum is appropriate. The following is a micro-scale
method.

Apparatus:

Small test tube (fusion tube)

Capillary tube (sealed at one end)

Thermometer

Heating bath (e.g., Thiele tube with high-boiling oil)[20]

Vacuum source and manometer

Procedure:

Place a small amount of liquid 4-bromobenzyl bromide (melted if solid) into the fusion tube.

Invert a capillary tube (sealed end up) into the fusion tube.[21]

Attach the fusion tube to a thermometer and place the assembly in a heating bath, ensuring
the sample is level with the thermometer bulb.[21]

Connect the apparatus to a vacuum source and reduce the pressure to the desired level
(e.g., 12 mmHg).
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» Heat the bath slowly and uniformly.[21]
o Observe the capillary tube. A stream of bubbles will emerge as the liquid boils.[21]

o Note the temperature when a rapid and continuous stream of bubbles emerges. This is the
boiling point at the recorded pressure.[21]

A gualitative assessment of solubility is performed to understand the compound's polarity.[22]
Apparatus:

o Small test tubes

e Spatula

» Vortex mixer (optional)

» Various solvents (e.g., water, ethanol, ether, hexane)

Procedure:

o Place approximately 25 mg of 4-bromobenzyl bromide into a small test tube.[23]

e Add 0.75 mL of the chosen solvent in portions.[23]

» After each addition, shake the tube vigorously for 10-20 seconds.[22]

o Observe if the solid dissolves completely. If it dissolves, the compound is soluble in that
solvent. If it remains undissolved, it is insoluble.[22]

» Record observations for each solvent tested. Note any reactions, such as decomposition in
water.[13]

Workflow and Process Visualizations

The following diagrams, generated using Graphviz, illustrate key workflows related to 4-
bromobenzyl bromide.
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Caption: Synthesis and purification workflow for 4-Bromobenzyl bromide.[6][24]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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